Oxalic acid;1,3,8-trimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• CAS No.: 143823-31-8
• Molecular Formula: C12H19N3O6
• Molecular Weight: 301.30 g/mol
• IUPAC Name: oxalic acid;1,3,8-trimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C10H17N3O2.C2H2O4/c1-11-6-4-10(5-7-11)8(14)12(2)9(15)13(10)3;3-1(4)2(5)6/h4-7H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: CFFSKEAQCGSIGX-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)C(=O)N(C(=O)N2C)C.C(=O)(C(=O)O)O

Description

Oxalic acid;1,3,8-trimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is a compound that has garnered interest due to its unique structural properties and potential applications in various fields. This compound is characterized by its spirocyclic structure, which includes a triazaspirodecane core and oxalic acid moiety. The presence of multiple nitrogen atoms and the spirocyclic framework contribute to its distinct chemical behavior and potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of oxalic acid;1,3,8-trimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the cyclization of a suitable diamine with oxalic acid or its derivatives. The reaction conditions often require the use of solvents such as ethanol or methanol and may involve heating to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to remove impurities and obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

Oxalic acid;1,3,8-trimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents to modify the compound’s structure.

Substitution: The presence of nitrogen atoms allows for substitution reactions, where functional groups can be introduced or replaced.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions may vary depending on the desired transformation, including temperature, solvent, and reaction time.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

Oxalic acid;1,3,8-trimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound’s unique structure makes it a candidate for studying interactions with biological macromolecules.

Medicine: Research has explored its potential as a pharmacophore in drug design, particularly for targeting specific receptors or enzymes.

Industry: It is used in the development of new materials and as a stabilizer in polymer chemistry.

Mechanism of Action

The mechanism of action of oxalic acid;1,3,8-trimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione involves its interaction with molecular targets such as receptors or enzymes. The compound’s spirocyclic structure allows it to fit into specific binding sites, modulating the activity of the target. This interaction can lead to various biological effects, depending on the target and the context of the interaction.

Comparison with Similar Compounds

Similar Compounds

1,3,8-trimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione: A structurally similar compound with slight variations in functional groups.

6,8,9-trimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione: Another related compound with different methyl group positions.

Uniqueness

Oxalic acid;1,3,8-trimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is unique due to the presence of the oxalic acid moiety, which imparts distinct chemical properties and potential reactivity. This uniqueness makes it a valuable compound for various applications and research studies.